Cas no 102878-58-0 (3,6-dimethyl-Isoquinoline)
3,6-dimethyl-Isoquinoline structure
Product Name:3,6-dimethyl-Isoquinoline
CAS No:102878-58-0
MF:C11H11N
MW:157.211742639542
CID:893361
Update Time:2025-04-19
3,6-dimethyl-Isoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3,6-dimethyl-Isoquinoline
- Isoquinoline, 3,6-dimethyl- (6CI,9CI)
-
- Inchi： 1S/C11H11N/c1-8-3-4-10-7-12-9(2)6-11(10)5-8/h3-7H,1-2H3
- InChI Key： OUSUBDOSELFGLT-UHFFFAOYSA-N
- SMILES： C1C2C(=CC(C)=CC=2)C=C(C)N=1
Computed Properties
- Exact Mass: 157.089149g/mol
- Monoisotopic Mass: 157.089149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 157.21g/mol
- XLogP3: 3
- Topological Polar Surface Area: 12.9Ų
3,6-dimethyl-Isoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6764833-0.05g |
3,6-dimethylisoquinoline |
102878-58-0 | 95.0% | 0.05g |
$338.0 | 2025-03-12 | |
| Enamine | EN300-6764833-0.1g |
3,6-dimethylisoquinoline |
102878-58-0 | 95.0% | 0.1g |
$505.0 | 2025-03-12 | |
| Enamine | EN300-6764833-0.25g |
3,6-dimethylisoquinoline |
102878-58-0 | 95.0% | 0.25g |
$721.0 | 2025-03-12 | |
| Enamine | EN300-6764833-0.5g |
3,6-dimethylisoquinoline |
102878-58-0 | 95.0% | 0.5g |
$1136.0 | 2025-03-12 | |
| Enamine | EN300-6764833-1.0g |
3,6-dimethylisoquinoline |
102878-58-0 | 95.0% | 1.0g |
$1458.0 | 2025-03-12 | |
| Enamine | EN300-6764833-2.5g |
3,6-dimethylisoquinoline |
102878-58-0 | 95.0% | 2.5g |
$2856.0 | 2025-03-12 | |
| Enamine | EN300-6764833-5.0g |
3,6-dimethylisoquinoline |
102878-58-0 | 95.0% | 5.0g |
$4226.0 | 2025-03-12 | |
| Enamine | EN300-6764833-10.0g |
3,6-dimethylisoquinoline |
102878-58-0 | 95.0% | 10.0g |
$6266.0 | 2025-03-12 | |
| 1PlusChem | 1P008Z4A-50mg |
Isoquinoline, 3,6-dimethyl- (6CI,9CI) |
102878-58-0 | 95% | 50mg |
$480.00 | 2023-12-26 | |
| 1PlusChem | 1P008Z4A-100mg |
Isoquinoline, 3,6-dimethyl- (6CI,9CI) |
102878-58-0 | 95% | 100mg |
$686.00 | 2023-12-26 |
3,6-dimethyl-Isoquinoline Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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